2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[3-[(3-fluorobenzoyl)carbamothioylamino]phenyl]benzamide
• InChI: InChI=1S/C21H14Cl2FN3O2S/c22-13-7-8-17(18(23)10-13)20(29)25-15-5-2-6-16(11-15)26-21(30)27-19(28)12-3-1-4-14(24)9-12/h1-11H,(H,25,29)(H2,26,27,28,30)
• InChI Key: LCPGCPOPXUKLAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H14Cl2FN3O2S
• Molecular Weight: 462.3 g/mol

Description

2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide, also known as DiFMUP, is a chemical compound that is widely used in scientific research. It is a fluorogenic substrate that is commonly used to measure the activity of enzymes such as phosphatases and esterases.

Mechanism of Action

2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide is a fluorogenic substrate that is non-fluorescent until it is cleaved by an enzyme. When an enzyme cleaves 2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide, it releases a fluorescent product that can be detected and quantified. The mechanism of action of 2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide is based on the ability of enzymes to recognize and cleave specific substrates.
Biochemical and Physiological Effects:
2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide has no known biochemical or physiological effects on cells or organisms. It is a non-toxic compound that is commonly used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using 2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide in laboratory experiments include its high sensitivity, specificity, and ease of use. It is also a non-toxic compound that can be used in a wide range of applications. The limitations of using 2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide include its cost and the need for specialized equipment to detect and quantify the fluorescent product.

Future Directions

There are several future directions for the use of 2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide in scientific research. One potential application is in the development of new drugs and therapies for diseases that are caused by enzyme dysregulation. Another potential application is in the study of enzyme-substrate interactions and the identification of new enzyme targets. Additionally, the use of 2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide in combination with other fluorogenic substrates could lead to the development of new screening assays for drug discovery.

Synthesis Methods

The synthesis of 2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide involves the reaction of 2,4-dichlorobenzoyl chloride with 3-aminophenyl carbonothioic acid to form 2,4-dichloro-N-[3-(phenylcarbonothioyl)phenyl]benzamide. This intermediate is then reacted with 3-fluorobenzoyl chloride to form the final product, 2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide.

Scientific Research Applications

2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide is widely used in scientific research as a fluorogenic substrate to measure the activity of enzymes such as phosphatases and esterases. It is commonly used in high-throughput screening assays to identify potential drug targets and inhibitors. 2,4-dichloro-N-[3-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide is also used in the study of enzyme kinetics and enzyme-substrate interactions.